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Compound of Interest

Compound Name: [1-13Cgal]Lactose Monohydrate

Cat. No.: B12378118 Get Quote

Essential Safety and Handling of [1-
13Cgal]Lactose Monohydrate
For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This document provides immediate safety, operational, and disposal

guidance for [1-13Cgal]Lactose Monohydrate, a stable isotope-labeled sugar used as a

tracer and internal standard in various analytical studies. While generally considered to have

low hazardous potential, adherence to standard laboratory safety protocols is essential to

minimize any risk of exposure and ensure experimental integrity.

Personal Protective Equipment (PPE) and
Engineering Controls
The primary routes of potential exposure to [1-13Cgal]Lactose Monohydrate in a laboratory

setting are inhalation of dust particles and skin or eye contact. Therefore, a combination of

personal protective equipment and engineering controls is recommended.

Engineering Controls:

Ventilation: Use only in a well-ventilated area. For procedures that may generate dust, a

fume hood is recommended.

Personal Protective Equipment:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b12378118?utm_src=pdf-interest
https://www.benchchem.com/product/b12378118?utm_src=pdf-body
https://www.benchchem.com/product/b12378118?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12378118?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Eye Protection: Safety glasses with side shields or goggles are mandatory to prevent eye

contact with dust particles.

Hand Protection: Wear protective gloves, such as nitrile gloves, to prevent skin contact.

Change gloves frequently, especially if they become contaminated.

Respiratory Protection: In situations where dust is generated and ventilation is inadequate, a

NIOSH-approved particulate respirator should be used.

Skin and Body Protection: A laboratory coat should be worn to protect clothing and skin.

Hazard Identification and Precautionary Measures
While lactose monohydrate is generally not classified as a hazardous substance, some

suppliers of the isotopically labeled form recommend caution. The following table summarizes

the potential hazards and corresponding precautionary statements for a closely related

compound, [1-13Cglc]Lactose monohydrate, which serves as a conservative guide.
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Hazard Class Pictogram Signal Word
Hazard
Statement

Precautionary
Statement

Acute toxicity,

oral (Category 4)
GHS07 Warning

H302: Harmful if

swallowed

P264: Wash

hands thoroughly

after

handling.P270:

Do not eat, drink

or smoke when

using this

product.P301+P

312: IF

SWALLOWED:

Call a POISON

CENTER or

doctor/physician

if you feel

unwell.P330:

Rinse mouth.

Skin

corrosion/irritatio

n (Category 2)

GHS07 Warning H315: Causes

skin irritation

P280: Wear

protective

gloves/protective

clothing/eye

protection/face

protection.P302+

P352: IF ON

SKIN: Wash with

plenty of soap

and

water.P332+P31

3: If skin irritation

occurs: Get

medical

advice/attention.

P362: Take off

contaminated

clothing and
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wash before

reuse.

Serious eye

damage/eye

irritation

(Category 2A)

GHS07 Warning

H319: Causes

serious eye

irritation

P305+P351+P33

8: IF IN EYES:

Rinse cautiously

with water for

several minutes.

Remove contact

lenses, if present

and easy to do.

Continue

rinsing.P337+P3

13: If eye

irritation persists:

Get medical

advice/attention.

Specific target

organ toxicity,

single exposure;

Respiratory tract

irritation

(Category 3)

GHS07 Warning

H335: May

cause respiratory

irritation

P261: Avoid

breathing

dust/fume/gas/mi

st/vapors/spray.P

271: Use only

outdoors or in a

well-ventilated

area.P304+P340

: IF INHALED:

Remove victim to

fresh air and

keep at rest in a

position

comfortable for

breathing.P312:

Call a POISON

CENTER or

doctor/physician

if you feel unwell.
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Data is based on the Safety Data Sheet for [1-13Cglc]Lactose monohydrate, a closely related

compound[1].

Operational Plans
Handling:

Avoid generating dust.

Ensure adequate ventilation.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.

Storage:

Store in a tightly closed container in a dry and well-ventilated place.

Recommended storage is at room temperature in the continental US, but this may vary

elsewhere[2][3].

Disposal Plan
[1-13Cgal]Lactose Monohydrate is a stable isotope-labeled compound and is not radioactive.

Therefore, its disposal does not require special radiological precautions[4][5]. The waste should

be handled as non-hazardous chemical waste and disposed of in accordance with local, state,

and federal regulations. It is important not to mix it with general laboratory waste[4].
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Personal Protective Equipment (PPE) Selection Workflow for [1-13Cgal]Lactose Monohydrate

Hazard Assessment

PPE & Engineering Controls

Handling [1-13Cgal]Lactose Monohydrate

Potential for Dust Generation?

Use in Well-Ventilated Area

No

Use Fume Hood

Yes

Wear Nitrile Gloves Consider Particulate Respirator

Wear Lab Coat

Wear Safety Goggles

Click to download full resolution via product page

Caption: PPE Selection Workflow for Handling [1-13Cgal]Lactose Monohydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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